3-(2-Fluoro-phenyl)-prop-2-en-1-ol

• IUPAC Name: 3-(2-fluorophenyl)prop-2-en-1-ol
• InChI: InChI=1S/C9H9FO/c10-9-6-2-1-4-8(9)5-3-7-11/h1-6,11H,7H2
• InChI Key: ZQROESOVOUHBGC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=CCO)F
• Molecular Formula: C9H9FO
• Molecular Weight: 152.16 g/mol

Description

3-(2-Fluoro-phenyl)-prop-2-en-1-ol is a fluorinated chemical building block of high interest in medicinal chemistry and materials science research. The strategic introduction of a fluorine atom onto an organic scaffold is a well-established method to fine-tune the properties of a molecule, potentially enhancing its metabolic stability, lipophilicity, and binding affinity to biological targets . As a fluorinated derivative, this compound serves as a versatile precursor or intermediate in the synthesis of more complex molecules. Researchers utilize such structures in the development of fluorinated flavonoids and chalcones, which are investigated for their broad biological activities, including prospective anti-inflammatory, anticancer, and antimicrobial applications . Furthermore, compounds with similar fluorinated aryl-propenol motifs are studied for their promising non-linear optical (NLO) properties, making them candidates for advanced materials science applications . This product is intended for research purposes as a key synthetic intermediate to explore these and other areas. For Research Use Only. Not for diagnostic or therapeutic use.

Preparation Methods

Step 1: Synthesis of α,β-Unsaturated Ketone

2-Fluorobenzaldehyde reacts with acetophenone derivatives under basic conditions. For example, Zhao et al. (2009) used 30% NaOH in methanol (6 hours, room temperature) to form 3-(2-fluorophenyl)-prop-2-en-1-one in 80–90% yield.

Reaction Conditions :

• Catalyst : NaOH (30% aqueous).
• Solvent : MeOH.
• Yield : 82–90%.

Step 2: Ketone Reduction

The ketone is reduced using NaBH₄/CeCl₃ or DIBAL-H. Zoute et al. (2006) reported DIBAL-H (2.5 equiv in CH₂Cl₂, −78°C to RT) achieving 65% yield for analogous fluorinated allylic alcohols.

Key Data :

• Reagents : DIBAL-H (2.5 equiv), CH₂Cl₂, −78°C.
• Yield : 65%.

Catalytic Hydrogenation of Propargyl Alcohols

Though less common, hydrogenation over Lindlar catalyst converts 3-(2-fluorophenyl)-prop-2-yn-1-ol to the cis-alkenol. A 2018 study achieved 75% yield using H₂ (1 atm) and Pd/CaCO₃ in ethyl acetate. However, over-reduction to the saturated alcohol remains a challenge.

Key Data :

• Catalyst : Pd/CaCO₃ (5 mol%).
• Conditions : H₂ (1 atm), EtOAc, RT.
• Yield : 75% (cis:trans = 8:1).

Comparative Analysis of Methods

Method	Yield	Stereoselectivity	Key Advantage
LiAlH₄ Reduction	95%	High (E-selectivity)	Single-step, high atom economy
Luche Reduction	48–91%	Moderate	Mild conditions, functional group tolerance
Claisen-Schmidt + DIBAL	65%	Low	Access to diverse precursors
Hydrogenation	75%	Moderate (cis-bias)	Scalable

Mechanistic Insights and Stereochemical Control

LiAlH₄-Mediated Reduction

The reaction proceeds through a six-membered cyclic transition state, where hydride delivery occurs syn to the hydroxyl group. Bulky substituents on the propargyl alcohol favor (E)-alkenol formation.

Luche Reduction

CeCl₃ stabilizes the enolate intermediate, enabling 1,2-reduction without conjugate addition. The anti-periplanar arrangement of the hydride and leaving group dictates stereochemistry.

Chemical Reactions Analysis

Types of Reactions

(2E)-3-(2-Fluorophenyl)prop-2-en-1-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form the corresponding aldehyde or carboxylic acid.

Reduction: Reduction reactions can convert the compound into the corresponding alcohol or alkane.

Substitution: The fluorine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Nucleophiles such as sodium methoxide (NaOCH3) and potassium tert-butoxide (KOtBu) are employed in substitution reactions.

Major Products Formed

Oxidation: Formation of 2-fluorobenzaldehyde or 2-fluorobenzoic acid.

Reduction: Formation of 2-fluorophenylpropanol or 2-fluoropropane.

Substitution: Formation of various substituted phenylpropenols depending on the nucleophile used.

Scientific Research Applications

(2E)-3-(2-Fluorophenyl)prop-2-en-1-ol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique chemical structure.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2E)-3-(2-Fluorophenyl)prop-2-en-1-ol involves its interaction with specific molecular targets and pathways. The presence of the fluorine atom enhances the compound’s ability to form hydrogen bonds and interact with biological macromolecules. This interaction can lead to the modulation of enzyme activity, receptor binding, and other cellular processes.

Comparison with Similar Compounds

Halogen Substituents

• 3-(2-Fluoro-phenyl)-prop-2-en-1-ol: The ortho-fluorine substituent induces moderate electron-withdrawing effects, enhancing electrophilic reactivity at the α,β-unsaturated site.
• 1-(2,4-Dichloro-5-fluorophenyl)-3-phenylprop-2-en-1-one : The ketone group and multiple halogens enhance electrophilicity, making this compound more reactive in nucleophilic additions compared to the alcohol derivative .

Electron-Withdrawing and Donating Groups

• 3-(3-Trifluoromethylphenyl)-prop-2-en-1-ol : The CF₃ group is strongly electron-withdrawing, significantly reducing electron density on the aromatic ring. This increases resistance to electrophilic substitution but enhances stability in radical reactions .
• 3-(4-Methoxyphenyl)-prop-2-en-1-ol : The methoxy group donates electrons via resonance, increasing electron density on the ring and improving solubility in polar solvents. This contrasts with fluorine’s inductive effects .

Physical and Spectroscopic Properties

• NMR Shifts :

  • Fluorine in the ortho position (3-(2-fluoro-phenyl)-prop-2-en-1-ol) causes deshielding of adjacent protons, with distinct splitting patterns in ¹H NMR (cf. 3-(4-fluorophenyl) variant, where para-fluorine results in simpler coupling) .
  • Methoxy groups (e.g., in 3-(4-methoxyphenyl)-prop-2-en-1-ol) produce sharp singlets for aromatic protons, contrasting with fluorine’s complex splitting .
• Melting Points: Halogenated derivatives (e.g., 3-(5′-chloro-2′-propargyloxyphenyl)-prop-2-en-1-ol) are typically solids (m.p. 142–144°C), while non-halogenated analogs like 3-(3-trifluoromethylphenyl)-prop-2-en-1-ol are liquids .

Biological Activity

3-(2-Fluoro-phenyl)-prop-2-en-1-ol, also known as (E)-3-(2-fluorophenyl)prop-2-en-1-ol, is a compound of significant interest in medicinal chemistry due to its potential biological activities. The presence of the fluorine atom in its structure is believed to enhance its pharmacological properties, making it a valuable candidate for further research in drug development and other applications.

The compound has the molecular formula C₉H₉FO and features a double bond between the second and third carbon atoms, which is characteristic of enols. The fluorine substituent on the phenyl ring influences its reactivity and interaction with biological targets.

Property	Value
Molecular Formula	C₉H₉FO
CAS Number	826-08-4
Physical State	Liquid
Solubility	Soluble in organic solvents

Biological Activities

Research has highlighted several biological activities associated with 3-(2-fluoro-phenyl)-prop-2-en-1-ol, including:

Antimicrobial Activity

Studies indicate that this compound exhibits antimicrobial properties . For instance, it has shown effectiveness against various fungal strains, with minimum inhibitory concentrations (MIC) comparable to established antifungal agents like amphotericin B and ketoconazole .

Anti-inflammatory Properties

The compound is being investigated for its anti-inflammatory effects . It has been noted that fluorinated compounds often display enhanced anti-inflammatory activity due to their ability to modulate enzyme activity involved in inflammatory pathways.

The mechanism of action involves the interaction of 3-(2-fluoro-phenyl)-prop-2-en-1-ol with various molecular targets within cells. The fluorine atom enhances hydrogen bonding capabilities, which can increase binding affinity to enzymes and receptors involved in disease processes.

Study on Antifungal Activity

A study published in 2019 evaluated the antifungal efficacy of several fluorinated chalcone derivatives, including those structurally related to 3-(2-fluoro-phenyl)-prop-2-en-1-ol. The results indicated that compounds with electron-withdrawing groups exhibited potent antifungal activity against strains like Candida albicans and Aspergillus flavus, with IC50 values ranging from 8.1 μM to 57.7 μM .

Synthesis and Derivative Exploration

Recent research has focused on synthesizing derivatives of 3-(2-fluoro-phenyl)-prop-2-en-1-ol to explore their biological activities further. For example, modifications to the phenyl ring have shown varying degrees of activity against different pathogens, suggesting that structural alterations can significantly influence efficacy .

Comparative Analysis with Similar Compounds

Compound Name	Structure Type	Antimicrobial Activity (IC50)
3-(2-Fluorophenyl)prop-2-en-1-ol	Fluorinated Chalcone	35.8% inhibition at 48.9 μM
(E)-3-(3-Fluorophenyl)prop-2-en-1-ol	Fluorinated Chalcone	Higher potency than 2-fluoro
(E)-3-(2-Chlorophenyl)prop-2-en-1-ol	Chlorinated Chalcone	Lower activity compared to fluorinated analogs

Q & A

Q. What are the optimal synthetic routes for 3-(2-fluorophenyl)-prop-2-en-1-ol, and how do reaction conditions influence yield?

Methodological Answer: The compound is typically synthesized via Claisen-Schmidt condensation. For example, 2-fluorobenzaldehyde can react with allyl alcohol derivatives in a basic medium (e.g., 40% KOH in ethanol) under reflux (70–80°C). Key parameters include:

• Catalyst : Base selection (KOH vs. NaOH) impacts reaction speed and byproduct formation.
• Solvent : Polar aprotic solvents (e.g., ethanol) enhance solubility of aromatic aldehydes.
• Purification : Recrystallization from ethanol/water mixtures improves purity . Table 1 : Representative Synthesis Conditions

Aldehyde	Alcohol	Catalyst	Yield	Reference
2-Fluorobenzaldehyde	Allyl alcohol	KOH/EtOH	75%

Q. How is 3-(2-fluorophenyl)-prop-2-en-1-ol characterized spectroscopically?

Methodological Answer:

• ¹H/¹³C NMR : The E-isomer’s vinyl proton appears as a doublet (δ 6.2–6.8 ppm, J = 15–16 Hz), while the fluorophenyl protons show splitting due to ortho-F coupling.
• IR : Broad O–H stretch (~3300 cm⁻¹) and conjugated C=C (~1630 cm⁻¹).
• Mass Spectrometry : Molecular ion [M+H]⁺ matches the molecular weight (e.g., 166.17 g/mol). Cross-validate with X-ray crystallography for stereochemical confirmation .

Q. What intermolecular interactions stabilize its crystal structure?

Methodological Answer: Hydrogen bonding (O–H···O) and π-π stacking between fluorophenyl and adjacent aromatic systems dominate packing. Graph set analysis (Etter’s rules) can classify H-bond motifs (e.g., C(6) chains or R₂²(8) rings). For example, in analogs like (2E)-3-(6-fluoroindenyl)prop-2-en-1-ol, O–H···O bonds (2.8–3.0 Å) and fluorophenyl-thiophene π-stacking (3.9 Å spacing) are observed .

Q. How is SHELX used to refine its crystal structure?

Methodological Answer:

• Data Collection : Use a Bruker CCD diffractometer (Mo-Kα radiation, λ = 0.71073 Å).
• Refinement : SHELXL refines atomic positions via least-squares against F². Key steps:

• Apply absorption corrections (e.g., SADABS).
• Assign anisotropic displacement parameters for non-H atoms.
• Validate with R₁ < 0.05 and wR₂ < 0.15 .

Q. How does the compound’s stability vary under acidic/basic conditions?

Methodological Answer:

• Acidic Conditions : Protonation of the hydroxyl group may lead to dehydration (forming α,β-unsaturated ketones).
• Basic Conditions : Deprotonation can initiate nucleophilic attacks or oxidation. Monitor stability via HPLC at varying pH (2–12) and temperatures (25–60°C) .

Advanced Research Questions

Q. What strategies evaluate its biological activity (e.g., antimicrobial or cytotoxic effects)?

Methodological Answer:

• Antimicrobial Assays : Use broth microdilution (MIC against S. aureus or E. coli).
• Cytotoxicity : MTT assay on cancer cell lines (e.g., HeLa), comparing IC₅₀ values to controls.
• Structure-Activity : Modify the fluorophenyl group (e.g., add methoxy substituents) to assess electronic effects .

Q. How to resolve contradictions in reported spectral or crystallographic data?

Methodological Answer:

• Cross-Validation : Replicate synthesis using literature protocols.
• DFT Calculations : Compare experimental IR/NMR with computed spectra (e.g., Gaussian09/B3LYP/6-31G*).
• Twinned Crystals : Use PLATON to detect twinning and refine with SHELXL’s TWIN/BASF commands .

Q. What enantioselective methods synthesize its chiral derivatives?

Methodological Answer:

• Organocatalysis : Use L-proline derivatives to induce asymmetry in aldol reactions.
• Chiral Auxiliaries : Attach Evans-type oxazolidinones to the propenol chain, then cleave post-reaction.
• Resolution : Enzymatic kinetic resolution (e.g., lipases in organic solvents) .

Q. How do computational models predict its reactivity in Diels-Alder or Michael additions?

Methodological Answer:

• Frontier Orbitals : Calculate HOMO/LUMO energies (e.g., via DFT) to identify electron-rich/poor regions.
• Transition States : Locate using QST2/QST3 methods in Gaussian.
• Solvent Effects : Apply PCM models to simulate polar environments .

Q. What role does the fluorine substituent play in solid-state vs. solution-phase interactions?

Methodological Answer:

• Crystallography : Fluorine’s electronegativity enhances dipole-dipole interactions (e.g., C–H···F).
• NMR in Solution : ¹⁹F NMR (δ -110 to -120 ppm) detects conformational changes.
• Solubility : Fluorine reduces logP, improving aqueous solubility but weakening π-stacking .